molecular formula C18H16N2O5 B2655463 2,4-dimethoxy-N-(2-methyl-1,3-dioxoisoindolin-5-yl)benzamide CAS No. 318513-51-8

2,4-dimethoxy-N-(2-methyl-1,3-dioxoisoindolin-5-yl)benzamide

Cat. No. B2655463
CAS RN: 318513-51-8
M. Wt: 340.335
InChI Key: LKABHXKWOPAOBJ-UHFFFAOYSA-N
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Description

The compound “2,4-dimethoxy-N-(2-methyl-1,3-dioxoisoindolin-5-yl)benzamide” is a derivative of phthalimide . Phthalimide derivatives have been synthesized from phthalic anhydride and 2-(2-methyl-4-oxoquinazolin-3(4H)-yl)acetohydrazide . These compounds are of interest due to their potential biological applications .


Synthesis Analysis

The synthesis of phthalimide derivatives involves the reaction of phthalic anhydride with 2-(2-methyl-4-oxoquinazolin-3(4H)-yl)acetohydrazide . Another method involves the Krapcho decarboxylation reaction of the respective substituted dimethyl malonate derivative . Good isolated yields were obtained under mild reaction conditions .


Molecular Structure Analysis

The chemical structures of these compounds are elucidated by Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectra . The IR spectrum showed distinctive absorbance analogous to the three C=O groups and one N–H .


Chemical Reactions Analysis

Phthalic anhydride, a key component in the synthesis of these compounds, is a valuable substrate in two- and multicomponent organic reactions . The reactivity of these compounds in decarboxylation reactions has also been investigated .


Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can be determined through various spectroscopic techniques such as NMR and IR . The compounds are synthesized under mild conditions, suggesting stability .

Future Directions

The future directions for “2,4-dimethoxy-N-(2-methyl-1,3-dioxoisoindolin-5-yl)benzamide” could involve further exploration of its biological activities and potential therapeutic applications . Additionally, the synthesis process could be optimized for better yield and efficiency .

properties

IUPAC Name

2,4-dimethoxy-N-(2-methyl-1,3-dioxoisoindol-5-yl)benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H16N2O5/c1-20-17(22)12-6-4-10(8-14(12)18(20)23)19-16(21)13-7-5-11(24-2)9-15(13)25-3/h4-9H,1-3H3,(H,19,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LKABHXKWOPAOBJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C(=O)C2=C(C1=O)C=C(C=C2)NC(=O)C3=C(C=C(C=C3)OC)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H16N2O5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

340.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2,4-dimethoxy-N-(2-methyl-1,3-dioxoisoindolin-5-yl)benzamide

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